2-(1,3-Benzothiazol-2-yl)-4-[C-ethyl-N-(2-phenylethyl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
2-(1,3-Benzothiazol-2-yl)-4-[C-ethyl-N-(2-phenylethyl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
353772-29-9
VCID:
VC0442202
InChI:
InChI=1S/C22H19F3N4OS/c1-2-15(26-13-12-14-8-4-3-5-9-14)18-19(22(23,24)25)28-29(20(18)30)21-27-16-10-6-7-11-17(16)31-21/h3-11,28H,2,12-13H2,1H3
SMILES:
CCC(=NCCC1=CC=CC=C1)C2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F
Molecular Formula:
C22H19F3N4OS
Molecular Weight:
444.5g/mol
2-(1,3-Benzothiazol-2-yl)-4-[C-ethyl-N-(2-phenylethyl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
CAS No.: 353772-29-9
Main Products
VCID: VC0442202
Molecular Formula: C22H19F3N4OS
Molecular Weight: 444.5g/mol
![2-(1,3-Benzothiazol-2-yl)-4-[C-ethyl-N-(2-phenylethyl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one - 353772-29-9](/images/no_structure.jpg)
| CAS No. | 353772-29-9 |
|---|---|
| Product Name | 2-(1,3-Benzothiazol-2-yl)-4-[C-ethyl-N-(2-phenylethyl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one |
| Molecular Formula | C22H19F3N4OS |
| Molecular Weight | 444.5g/mol |
| IUPAC Name | 2-(1,3-benzothiazol-2-yl)-4-[C-ethyl-N-(2-phenylethyl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one |
| Standard InChI | InChI=1S/C22H19F3N4OS/c1-2-15(26-13-12-14-8-4-3-5-9-14)18-19(22(23,24)25)28-29(20(18)30)21-27-16-10-6-7-11-17(16)31-21/h3-11,28H,2,12-13H2,1H3 |
| Standard InChIKey | XQDIFZJEMMZGMK-UHFFFAOYSA-N |
| SMILES | CCC(=NCCC1=CC=CC=C1)C2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F |
| Canonical SMILES | CCC(=NCCC1=CC=CC=C1)C2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F |
| PubChem Compound | 1389430 |
| Last Modified | Nov 11 2021 |
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